Cas no 51534-77-1 (tert-butyl 4-oxobutanoate)

• Product Name: tert-butyl 4-oxobutanoate
• CAS No: 51534-77-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD11975807
• CID: 362050
• PubChem ID: 10749461
• Update Time: 2025-04-19

tert-butyl 4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-oxo-, 1,1-dimethylethyl ester
• Tert butyl-4-oxobutanoate
• tert-butyl 4-oxobutanoate
• Tert-butyl4-oxobutanoate
• SCHEMBL4583910
• MFCD11975807
• 51534-77-1
• DTXSID90444272
• SFFKUZPNDPDSSE-UHFFFAOYSA-N
• tert-Butyl 4-Oxobutyrate
• tert-Butyl 4-oxo-butanoate
• ZB1052
• SY047504
• WS-01643
• R10009
• 4-Oxo-butyric acid tert-butyl ester
• EN300-1693865
• AMY41148
• Tert butyl 4-oxobutanoate
• A904911
• DB-126126

• MDL： MFCD11975807
• Inchi： 1S/C8H14O3/c1-8(2,3)11-7(10)5-4-6-9/h6H,4-5H2,1-3H3
• InChI Key： SFFKUZPNDPDSSE-UHFFFAOYSA-N
• SMILES： O(C(CCC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.979±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 95-105 ºC (15 Torr)
• Flash Point: 81.9±22.7 ºC,
• Solubility: Slightly soluble (5.7 g/l) (25 º C),
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters